1-(4-(4-(Trifluoromethyl)phenyl)thiophen-2-yl)ethanamine

Specification

• Molecular Formula: C13H12F3NS
• Molecular Weight: 271.30 g/mol
• IUPAC Name: 1-[4-[4-(trifluoromethyl)phenyl]thiophen-2-yl]ethanamine
• Standard InChI: InChI=1S/C13H12F3NS/c1-8(17)12-6-10(7-18-12)9-2-4-11(5-3-9)13(14,15)16/h2-8H,17H2,1H3
• Standard InChI Key: DRBXBUQMSZTJQS-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=CS1)C2=CC=C(C=C2)C(F)(F)F)N
• Canonical SMILES: CC(C1=CC(=CS1)C2=CC=C(C=C2)C(F)(F)F)N

Introduction

1-(4-(4-(Trifluoromethyl)phenyl)thiophen-2-yl)ethanamine is a complex organic compound featuring a thiophene ring substituted with a trifluoromethyl phenyl group and an ethanamine moiety. Despite the lack of specific information on this exact compound in the provided search results, we can infer its properties and potential applications based on similar compounds.

Synthesis and Preparation

The synthesis of similar compounds often involves reactions between thiophene derivatives and aromatic amines or other functional groups. For example, the synthesis of 1-(4-Chloro-5-(4-(trifluoromethyl)phenyl)thiophen-2-yl)ethan-1-one involves the reaction of 2-chloro-5-trifluoromethylaniline with 2-acetylthiophene under acidic conditions. A similar approach might be used for 1-(4-(4-(Trifluoromethyl)phenyl)thiophen-2-yl)ethanamine, potentially involving amination reactions.

Potential Applications

Compounds with thiophene rings and trifluoromethyl groups are often explored for their biological activity, including potential applications in medicinal chemistry. The presence of an ethanamine group could enhance interactions with biological targets, such as enzymes or receptors, suggesting potential pharmacological applications.

Application Area	Potential Use
Medicinal Chemistry	Biological activity modulation, enzyme inhibition
Organic Electronics	Potential use in electronic materials due to aromatic properties

Research Findings and Challenges

While specific research findings on 1-(4-(4-(Trifluoromethyl)phenyl)thiophen-2-yl)ethanamine are not available, related compounds have shown promise in biological assays. For instance, modifications in substituents on thiophene rings can lead to variations in biological activity. Further research is needed to explore the pharmacological potential of this compound.